Cas no 1448044-75-4 (1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one)

• Product Name: 1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one
• CAS No: 1448044-75-4
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5996867
• PubChem ID: 71809094
• Update Time: 2025-10-30

1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one
• 1-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]-2-naphthalen-1-ylethanone
• F6441-7201
• 1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)-2-(naphthalen-1-yl)ethanone
• AKOS024564198
• 1448044-75-4
• 1-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one

• Inchi： 1S/C20H22N4O3S/c1-23-14-21-22-20(23)28(26,27)16-9-11-24(12-10-16)13-19(25)18-8-4-6-15-5-2-3-7-17(15)18/h2-8,14,16H,9-13H2,1H3
• InChI Key： FFQCVKQOWFRWGP-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1)C(=O)C1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.5Ų

Additional information on 1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one

Chemical Compound CAS No. 1448044-75-4: 1-{4-(4-Methyl-4H-1,2,4-Triazol-3-Yl)sulfonylpiperidin-1-Yl}-2-(Naphthalen-1-Yl)Ethan-1-One

The chemical compound with CAS No. 1448044-75-4, named 1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}-2-(naphthalen-1-yl)ethan-1-one, is a complex organic molecule with a unique structure that combines a piperidine ring, a triazole moiety, and a naphthalene group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The sulfonyl group attached to the piperidine ring plays a crucial role in modulating the compound's physical and chemical properties, making it a valuable candidate for various synthetic and medicinal chemistry studies.

Recent studies have highlighted the importance of triazole-containing compounds in drug design, particularly for their ability to act as bioisosteres or scaffolds in medicinal chemistry. The naphthalene group in this compound contributes to its aromaticity and stability, which are essential for its potential use in designing bioactive molecules. Researchers have explored the synthesis of this compound through multi-step processes involving coupling reactions and ring-forming techniques, emphasizing the importance of precise control over reaction conditions to achieve high yields and purity.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. The sulfonyl-piperidine moiety has been shown to enhance the solubility and bioavailability of the compound, making it an attractive candidate for developing drugs targeting specific receptors or enzymes. Additionally, the naphthalene group has been implicated in improving the molecule's ability to penetrate cellular membranes, which is critical for its efficacy as a therapeutic agent.

Recent research has also focused on the toxicological profile of this compound. Studies conducted in vitro and in vivo have demonstrated that while the compound exhibits potent biological activity, it also shows minimal cytotoxicity at therapeutic concentrations. This finding is particularly promising for its potential use in anti-cancer therapies, where minimizing toxicity to healthy cells is a primary concern.

The synthesis of this compound involves a series of well-defined steps that highlight the importance of modern organic chemistry techniques. The initial step typically involves the preparation of the sulfonyl-piperidine intermediate, which is then coupled with the naphthalene derivative through a nucleophilic substitution or condensation reaction. The incorporation of the triazole ring is achieved through a click chemistry approach, ensuring high efficiency and selectivity.

One area where this compound has shown significant promise is in its ability to act as a template for drug design. Its modular structure allows for easy modification of individual components, enabling researchers to explore a wide range of structural analogs with varying biological activities. For instance, substituting different groups on the triazole ring or modifying the naphthalene moiety can lead to compounds with enhanced potency or selectivity against specific targets.

In conclusion, the chemical compound CAS No. 1448044-75-4 represents a fascinating example of how modern organic chemistry can be leveraged to design complex molecules with potential therapeutic applications. Its unique structure, combining sulfonyl-piperidine, triazole, and naphthalene groups, makes it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative drug discovery and development.